Cas no 1892-57-5 (1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide)

• Product Name: 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide
• CAS No: 1892-57-5
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• MDL: MFCD00044916
• CID: 42152
• PubChem ID: 125307256
• Update Time: 2025-07-24

1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide Chemical and Physical Properties

Names and Identifiers

• N1-((Ethylimino)methylene)-N3,N3-dimethylpropane-1,3-diamine
• 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide
• N-Ethyl-N-(3-dimethylaminopropyl)carbodiimide
• 1-(3-dimethylaminopropyl)-N-ethylcarbodiimide
• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide
• 3-(ethyliminomethylideneamino)-N,N-dimethylpropan-1-amine
• EDC
• EDCI
• N-[3-(Dimethylamino)propyl]-N'-ethylcarbodiimide
• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
• 3-dimethylaminopropyl ethyl carbodiimide
• EDC polymer-bound
• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide
• N-[(dimethylamino)propyl]-N'-ethylcarbodiimide
• N-ethyl-N'-3-(N,N-dimethylamino)propylcarbodiimide
• WSC
• EDAC
• N-Ethyl-N'-(3-dimethylaminopropyl)carbodiimide
• WSCI
• WSCD
• WSC【Dotite】
• WATER-SOLUBLE CARBODIIMIDE
• 1-(3-Dimethylaminopropyl)-3-
• ethyldimethylaminopropylcarbodiimide
• N-(3-DiMethylaMinopropyl)-N'-ethylcarb
• N-(3-Dimethylaminopr
• 1,3-Propanediamine, N'-(ethylcarbonimidoyl)-N,N-dimethyl-
• RJ5OZG6I4A
• ETHYLDIMETHYLAMINOPROPYL CARBODIIMIDE
• LMDZBCPBFSXMTL-UHFFFAOYSA-N
• 1-Ethyl-3-(3-(dimethylamino)propyl)carbodiimide
• ethyl dimethylaminopropyl carbodiimide
• N'-(Ethylcarbonimidoyl)-N,N-d
• 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide
• DTXSID60865258
• 1-ethyl-3-(3-dimethylaminopropyl) carbodimide
• 1-ethyl-3-(3-(dimethylamino)-propyl)carbodiimide
• 1-(3dimethylaminopropyl)-3ethyl carbodiimide
• 1-ethyl-3-(3'-dimethylaminopropyl)-carbodiimide
• 1892-57-5
• N-[3-(Dimethylamino)propyl]-N'-ethylcarbodiimide #
• ethyl-(3-dimethylaminopropyl)carbodiimide
• N3-(Ethylcarbonimidoyl)-N1,N1-dimethyl-1,3-propanediamine
• AS-54294
• (3-(dimethylamino)propyl)ethyl carbodiimide
• (3-dimethylaminopropyl)-ethylcarbodiimide
• 1-ethyl 3-(3-dimethylamino-propyl)-carbodiimide
• ethyl-(dimethylaminopropyl) carbodiimide
• 1-[3(dimethylamino)propyl]3-ethylcarbodiimide
• dimethylaminopropylethylcarbodiimide
• 1-(3-dimethylaminoprop-1-yl)-3-ethylcarbodiimide
• N-ethyl-N'-[3-(dimethylamino)propyl]carbodiimide
• 1-(3-dimethylaminopropyl)-3-ehtylcarbodiimide
• 1-ethyl-3-[3-(dimethylamino)propyl]-carbodi-imide
• 1-(3-Dimethylamino-propyl)-3-ethyl-carbodiimide
• 1,3-Propanediamine, N3-(ethylcarbonimidoyl)-N1,N1-dimethyl-
• 1-ethyl-3-(3'-dimethylamino-propyl)carbodiimide
• CCG-36290
• N-ethyl-N'-dimethylaminopropyl carbodiimide
• 1-ethyl-3-(dimethylaminopropyl) carbodiimide
• A813309
• NSC97064
• N-ethyl-N'-(3-dimethylaminopropyl) carbodiimide
• 1-ethyl-3-dimethylaminopropyl carbodiimide
• n-ethyl-n'(dimethylaminopropyl)carbodiimide
• 1-ethyl-3-[3-(N,N-dimethylamino)propyl]carbodiimide
• 1-ethyl-3-[3-(dimethylamino)propyl]-carbodiimide
• (3-dimethylaminopropyl)ethylcarbodiimide
• dimethylaminopropyl ethyl carbodiimide
• N-(3-dimethylaminopropyl)-N' ethylcarbodiimide
• NCGC00014011-02
• N-(3-dimethylaminopropyl)-N'-ethylcarbodimide
• (dimethylaminopropyl)ethyl carbodiimide
• 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide
• 1-(3-dimethylaminopropyl) -3-ethylcarbodiimide
• 3-(dimethylamino)propyl-3-ethylcarbodiimide
• ethyl dimethylaminopropylcarbodiimide
• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide, >=97.0% (T)
• Ethyl-3-(3-dimethylaminopropyl)carbodiimide
• 1-ethyl 3-(3-dimethylaminopropyl)carbodiimide
• N-ethyl-N'-(3-dimethylaminopropyl)-carbodiimide
• NCGC00097120-01
• 1-(3-dimethylaminopropyl)-3ethyl carbodiimide
• 1-[3-(dimethylamino)propyl]3-ethylcarbodiimide
• ETHYL-DI(METHYLAMINO)-2-PROPYLCARBONDIIMIDE, 1-
• 1-[3-(dimethylamino)propyl]-3-ethyl carbodiimide
• 1-Ethyl-3-(3-dimethylaminopropyl) carbodiimide
• 1-(dimethylaminopropyl)-3-ethylcarbodiimide
• N-(3-dimethylaminopropyl)-N'-ethyl carbodiimide
• 3-(3-dimethylaminopropyl)-1-ethylcarbodiimide
• N-dimethylaminopropyl-N'-ethylcarbodiimide
• J-670018
• CHEMBL1397523
• (3-dimethylaminopropyl)-ethyl-carbodiimide
• (3-(Dimethylamino)propyl)ethylcarbodiimide
• 1-ethyl-3-[3-dimethylaminopropyl]-carbodiimide
• P17722
• 1(3-dimethylaminopropyl)-3-ethylcarbodiimide
• 1-ethly-3-(3-dimethylaminopropyl)carbodiimide
• 1-ethyl-3- (3-dimethylaminopropyl) carbodiimide
• [3-(Dimethylamino)propyl]ethylcarbodiimide
• n-ethyl-n'-(dimethylaminopropyl)carbodiimide
• N-ethyl-N'-(dimethylaminopropyl)-carbodiimide
• 1-(3-dimethylaminopropyl)-3-ethyl-carbodiimide
• 1-ethyl-3-(3'-dimethylaminopropyl)-carbodimide
• 1-ethyl-3-[3'-(dimethylamino)propyl]-carbodiimide
• ethyl-1-(3-dimethylaminopropyl)carbodiimide
• 1-ethyl-3-[3-(dimethylamino)propyl]carbodiimide
• 1-(3-dimethylaminopropyl)-3-ethylcarbodimide
• 1-(3 dimethylaminopropyl)-3-ethyl carbodiimide
• N-(3-dimethylamino-propyl)-N'-ethylcarbodiimide
• 1-ethyl-3(3-dimethylaminopropyl)carbodiimide
• FT-0605621
• N-(-3-dimethylaminopropyl)-N'-ethylcarbodiimide
• SCHEMBL1372
• 1-ethyl-3-(3'dimethylaminopropyl)carbodiimide
• D4029
• SCHEMBL2645828
• n'-(3-dimethylaminopropyl)-n-ethylcarbodiimid
• 1-(ethyl)-3-(dimethylaminopropyl) carbodiimide
• ethyl-3-(3 dimethylaminopropyl)-carbodiimide
• N-(3-dimethylaminopropyl)-N'-ethyl-carbodiimide
• AMY25601
• MFCD00044916
• ({[3-(dimethylamino)propyl]iminomethylidene)(ethyl)amine
• n-(3-dimethylaminopropyl)-n'-ethyl-carbodiimid
• NCI60_042168
• 1-(3-dimethanylaminopropyl)-3-ethylcarbodiimide
• 1-ethyl-3-(N
• NS00015301
• N'-(3-dimethylaminopropyl)-N-ethylcarbodiimide
• 1 -ethyl-(3-dimethylaminopropyl)carbodiimide
• N'-(3-dimethylaminopropyl)-N-ethyl-carbodiimide
• UNII-RJ5OZG6I4A
• N-(3-dimethylaminopropyl)-N'ethylcarbodiimide
• ethyl(3-dimethylaminopropyl)carbodiimide
• Ethyl-(N',N'-dimethylamino)propylcarbodiimide
• 1-(3-dimethylamino-propyl)-3-ethylcarbodiimide
• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide, hydrochloride
• N-(3-(dimethylamino)propyl)-N'-ethylcarbodiimide
• N-(3-dimethylaminopropyl)-3-ethylcarbodiimide
• 1-ethyl-3-(3'-dimethylaminopropyl) carbodiimide
• N3-Ethyliminomethylene-N1,N1-dimethylpropane-1,3-diamine
• 1-(3-dimethylaminopropyl)-3-ethyl carbodiimide
• (3-dimethylamino-propyl)-ethyl-carbodiimide
• 1-ethyl-3-(3'-dimethylaminopropyl)carbodimide
• 1-(ethyl)-3-(dimethylaminopropyl)carbodiimide
• 1-ethyl-3-(3-dimethylamino-propyl)carbodiimide
• 1-(3--dimethylaminopropyl)-3-ethylcarbodiimide
• 1-(3-dimethylaminopropyl )-3-ethylcarbodiimide
• ethyl-(3'-dimethylaminopropyl)carbodiimide
• NCIStruc2_000020
• N-(3-dimethylaminopropyl)-ethylcarbodiimide
• EINECS 217-579-2
• 1-(3-dimethlaminopropyl)-3-ethylcarbodiimide
• J-503137
• 1-(3-dimethylaminopropyl)-3ethyl-carbodiimide
• 3-dimethylaminopropyl-3-ethylcarbodiimide
• N-Ethyl-N'-dimethylaminopropylcarbodiimide
• 1-ethyl-3-(dimethylaminopropyl)-carbodiimide
• N-ethyl-N'-dimethylaminopropyl-carbodiimide
• EDC [MI]
• Q161622
• NCI97064
• (3-dimethylaminopropyl)-ethyl carbodiimide
• 1-(3-(dimethylamino)-propyl)-3-ethylcarbodiimide
• N-(Dimethylaminopropyl)-N'-ethylcarbodiimide
• 1-ethyl-3-(3-dimethylaminopropyl)carbodimide
• ethyl(3'-dimethylaminopropyl)carbodiimide
• NCGC00014011
• CS-W022912
• 1-3-Dimethylaminopropyl-3-ethylcarbodiimide
• 3-(3'-dimethylaminopropyl)-1-ethyl carbodiimide
• 1-Ethyl-3-(3'-dimethylaminopropyl)carbodiimide
• N'-(Ethylcarbonimidoyl)-N,N-dimethylpropane-1,3-diamine
• NCIStruc1_000086
• 1(3-dimethylaminopropyl)3-ethylcarbodiimide
• ethyl 3(3' dimethylaminopropyl)carbodiimide
• 1-ethyl-3-(3-(dimethylamino)-propyl) carbodiimide
• 3-(ethyliminomethyleneamino)-N,N-dimethyl-propan-1-amine
• 1-ethyl-3-(3dimethylaminopropyl)carbodiimide
• ethyl 3-(dimethylamino)propylcarbodiimide
• 1-[3-(dimethylamino)propyl]-3 ethylcarbodiimide
• ethyl-[3-(dimethylamino)propyl]-carbodiimide
• 3-ethyl-1-(3-(dimethylamino)propyl)carbodiimide
• AKOS009031335
• 1-ethyl-3-[3-dimethylaminopropyl]carbodiimide
• 1-ethyl-3-dimethylaminopropylcarbodiimide
• 1-ethyl-3-(dimethylaminopropyl)carbodiimide
• 3-(3'-dimethylaminopropyl)-1-ethylcarbodiimide
• N-ethyl-N'-{3-(dimethylamino)propyl}carbodiimide
• 1-[3-(dimethylamino) propyl]-3-ethylcarbodiimide
• Sitagliptin NTTP Impurity
• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide; N-Ethyl-N'-(3-dimethylaminopropyl)carbodiimide
• STL183833
• EDC.HCl
• DB-044701

• MDL： MFCD00044916
• Inchi： 1S/C8H17N3/c1-4-9-8-10-6-5-7-11(2)3/h4-7H2,1-3H3
• InChI Key： LMDZBCPBFSXMTL-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCN=C=NCC
• BRN： 507429

Computed Properties

• Exact Mass: 155.14200
• Monoisotopic Mass: 155.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 28

Experimental Properties

• Color/Form: liquid
• Density: 0.877 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 45°C/0.3mmHg(lit.)
• Flash Point: 66-68°C/1mm
• Refractive Index: n20/D 1.461
• Water Partition Coefficient: Soluble in water.
• PSA: 27.96000
• LogP: 1.13190
• Sensitiveness: Air Sensitive
• Solubility: Hydrolyzable

1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：1-3-10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：<0°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Other Chemical additives Process Aids

Additional information on 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide

Comprehensive Guide to 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide (CAS No. 1892-57-5): Properties, Applications, and Innovations

1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide, commonly referred to by its CAS No. 1892-57-5, is a versatile carbodiimide-based coupling agent widely utilized in organic synthesis and bioconjugation. This compound has garnered significant attention due to its efficiency in facilitating amide bond formation, a critical reaction in peptide synthesis, protein engineering, and pharmaceutical development. Its unique molecular structure, featuring a dimethylamino propyl group and an ethylcarbodiimide moiety, enhances its reactivity and solubility in various solvents, making it indispensable in modern laboratories.

In recent years, the demand for 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide has surged, driven by advancements in bioconjugation techniques and the growing need for precision medicine. Researchers frequently search for "best carbodiimide for peptide coupling" or "how to optimize amide bond formation," highlighting its pivotal role in drug discovery. This compound’s ability to activate carboxylic acids for subsequent nucleophilic attack by amines aligns with the trend toward green chemistry, as it often reduces the need for harsh reagents.

One of the standout features of CAS No. 1892-57-5 is its compatibility with aqueous environments, a trait highly sought after in biomolecular applications. Unlike traditional coupling agents, it minimizes side reactions such as racemization, making it ideal for peptide synthesis. This property has led to its adoption in antibody-drug conjugate (ADC) development, a hot topic in oncology research. Users often inquire about "carbodiimide crosslinking protocols" or "stable EDC conjugates," underscoring its relevance in cutting-edge therapies.

The compound’s mechanism involves the formation of an O-acylisourea intermediate, which reacts efficiently with amines to yield amides. This process is frequently compared to other carbodiimide reagents like DCC (dicyclohexylcarbodiimide), with users asking, "EDC vs. DCC: which is better?" The answer often favors 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide due to its water solubility and lower toxicity profile, aligning with the industry’s shift toward safer chemical alternatives.

Beyond peptides, CAS No. 1892-57-5 is instrumental in polymer chemistry and material science. Its role in modifying surfaces for biosensor fabrication or creating hydrogel networks has been widely documented. Searches like "EDC for nanoparticle functionalization" reflect its expanding applications in nanotechnology. Additionally, its use in carbohydrate chemistry for glycosylation reactions addresses the demand for complex glycan synthesis in vaccine development.

Storage and handling of 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide require attention to moisture sensitivity, a common query among lab technicians. Best practices include storing it under inert conditions and using anhydrous solvents to preserve reactivity. This aligns with the broader discussion on "improving reagent shelf life," a concern for cost-effective research.

In summary, 1-[3-(Dimethylamino)propyl]-3-ethylcarbodiimide (CAS No. 1892-57-5) remains a cornerstone in synthetic chemistry, bridging gaps between traditional organic synthesis and emerging biotechnologies. Its adaptability to diverse applications—from drug formulation to advanced materials—ensures its continued prominence in scientific literature and industrial workflows.